3-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-[[4-[(7-fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C22H21FN4O/c23-19-4-5-20-21(11-19)25-15-27(22(20)28)14-16-6-8-26(9-7-16)13-18-3-1-2-17(10-18)12-24/h1-5,10-11,15-16H,6-9,13-14H2
• InChI Key: NWRXPHKUVUOIQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=C(C2=O)C=CC(=C3)F)CC4=CC(=CC=C4)C#N
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

The compound “3-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile” is a complex organic molecule that contains several functional groups including a quinazolinone, a piperidine ring, and a benzonitrile. Quinazolinones are a class of compounds that have been found to have various biological activities, including antimalarial, antimicrobial, and anticancer properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazolinone, a piperidine ring, and a benzonitrile. The quinazolinone would likely contribute to the rigidity of the molecule, while the piperidine ring could potentially introduce some conformational flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the quinazolinone, the piperidine ring, and the benzonitrile. The carbonyl group in the quinazolinone could potentially undergo nucleophilic addition reactions, while the piperidine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the quinazolinone and the benzonitrile could potentially increase the compound’s polarity, which could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would likely depend on its specific biological target. Many quinazolinone derivatives have been found to inhibit various enzymes, which could potentially explain their biological activity.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its specific structure and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve further exploration of its biological activity, as well as the development of new synthetic routes to its preparation.